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Introduction:

In vitro kinase assays are fundamental tools for studying the activity of kinases, enzymes that
are crucial in cellular signal transduction.[1] These assays allow for the detailed
characterization of kinase activity, the screening of potential inhibitors, and the determination of
key kinetic parameters in a controlled, cell-free environment.[1] Kinases are significant targets
for drug discovery, particularly in the fields of oncology and immunology.[1] The
LanthaScreen™ Eu Kinase Binding Assay is a fluorescence-based method that measures the
binding of a kinase inhibitor to the ATP-binding site of a kinase. This assay is a powerful tool for
identifying and characterizing kinase inhibitors.

Data Presentation

Table 1: Representative ICso Values for Kinase Inhibitors
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Kinase Target Inhibitor Reported ICso (nM) Assay Conditions
o 5nM ALK, 10 pM
ALK Ceritinib 0.15 )
peptide, 100 uM ATP
o 1.25 nM ALK, 10 uM
ALK Ceritinib 0.036 )
peptide, 100 uM ATP
o 2.5nM RET, 1 pM
RET Selpercatinib 0.11

peptide, 100 uM ATP

Data is representative and compiled from various sources for illustrative purposes.[2]
Experimental Protocols
1. Principle of the LanthaScreen™ Eu Kinase Binding Assay

The LanthaScreen™ assay is a time-resolved fluorescence resonance energy transfer (TR-
FRET) assay. It utilizes a europium (Eu)-labeled anti-tag antibody that binds to the kinase of
interest and a fluorescently labeled ATP-competitive kinase inhibitor (tracer). When the tracer is
bound to the kinase, the Eu-labeled antibody and the tracer are in close proximity, allowing for
FRET to occur upon excitation of the europium. A test compound that is a kinase inhibitor will
compete with the tracer for binding to the kinase, leading to a decrease in the FRET signal.

2. Materials and Reagents

» Purified Kinase (e.g., His-tagged ALK, GST-tagged RET)

o Eu-labeled Anti-Tag Antibody (e.g., Eu-anti-His, Eu-anti-GST)

e LanthaScreen™ Kinase Tracer (specific for the kinase of interest)

o Test Compounds (potential kinase inhibitors)

e Kinase Buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgClz, 1 mM EGTA, 0.01% Brij-35)
e ATP (for competition assays)

o 384-well microplates (low volume, black)
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Plate reader capable of time-resolved fluorescence detection
. Experimental Procedure
. Reagent Preparation:

Kinase Solution: Dilute the purified kinase to a 2X final concentration in kinase buffer. The
optimal concentration should be determined empirically but is typically in the low nanomolar

range.

Antibody/Tracer Solution: Prepare a 2X mixture of the Eu-labeled antibody and the
LanthaScreen™ tracer in kinase buffer. The optimal concentrations of each should be
determined based on the manufacturer's guidelines.

Test Compound Dilutions: Prepare serial dilutions of the test compounds in kinase buffer at a
4X final concentration.

. Assay Protocol:
Add 2.5 pL of the 4X test compound dilutions to the wells of a 384-well plate.
Add 2.5 L of the 2X kinase solution to each well.

Mix the plate gently and incubate for a pre-determined time (e.g., 60 minutes) at room
temperature to allow for compound binding to the kinase.

Add 5 L of the 2X antibody/tracer solution to each well to initiate the detection reaction. The
final volume in each well is 10 pL.

Incubate the plate for 60 minutes at room temperature, protected from light.

Read the plate on a TR-FRET-capable plate reader, measuring the emission at two
wavelengths (e.g., 665 nm for the tracer and 615 nm for the europium).

. Data Analysis:

Calculate the emission ratio (665 nm / 615 nm) for each well.
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o Plot the emission ratio against the logarithm of the test compound concentration.

 Fit the data to a sigmoidal dose-response curve to determine the I1Cso value for each
compound.

Visualizations

© 2026 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15584676?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

/LanthaScreenTM Assay Workﬂow\

Reagent Preparation
(Kinase, Antibody/Tracer, Compounds)

Dispense Compounds
and Kinase to Plate

Incubate
(Compound-Kinase Binding)

Add Antibody/Tracer
Solution

Incubate
(Detection Reaction)

Read Plate
(TR-FRET)

Data Analysis
(IC50 Determination)

Click to download full resolution via product page

Caption: Workflow of the LanthaScreen™ Eu Kinase Binding Assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Application Notes & Protocols: In Vitro Kinase Assay].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15584676/docs#application-notes-protocols-in-vitro-
kinase-assay]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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